Cas no 1448071-34-8 (3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine)

• Product Name: 3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine
• CAS No: 1448071-34-8
• MF: C₁₁H₁₅NO₃S₂
• MW: 273.371700525284
• CID: 6053183
• PubChem ID: 71805497
• Update Time: 2025-10-31

3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine
• (3-methylsulfonylpyrrolidin-1-yl)-(4-methylthiophen-2-yl)methanone
• (3-(methylsulfonyl)pyrrolidin-1-yl)(4-methylthiophen-2-yl)methanone
• 1448071-34-8
• F6435-0325
• CHEMBL3440263
• AKOS024557940

• Inchi： 1S/C11H15NO3S2/c1-8-5-10(16-7-8)11(13)12-4-3-9(6-12)17(2,14)15/h5,7,9H,3-4,6H2,1-2H3
• InChI Key： JUTNFFWWIHGGJW-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C)(=O)=O)C1)(C1SC=C(C)C=1)=O

Computed Properties

• Exact Mass: 273.04933569g/mol
• Monoisotopic Mass: 273.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine

Introduction to 3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine (CAS No. 1448071-34-8) and Its Applications in Modern Chemical Biology

The compound 3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine (CAS No. 1448071-34-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Its molecular structure, featuring a pyrrolidine core adorned with a 4-methylthiophene-2-carbonyl moiety and a 3-methanesulfonyl substituent, endows it with unique chemical properties that have garnered significant attention in recent years. This introduction delves into the compound's structural features, synthetic pathways, and emerging applications, particularly in the realm of drug discovery and medicinal chemistry.

At the heart of this compound's appeal lies its versatile scaffold, which combines the rigid constraints of a pyrrolidine ring with the electron-rich characteristics of a thiophene derivative. The 4-methylthiophene-2-carbonyl group not only imparts aromaticity but also serves as a reactive site for further functionalization, while the 3-methanesulfonyl moiety introduces both lipophilicity and metabolic stability. Such features are highly coveted in the design of bioactive molecules, where optimal pharmacokinetic profiles are as critical as potent biological activity.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, paving the way for its exploration in various chemical biology applications. For instance, the development of transition-metal-catalyzed cross-coupling reactions has streamlined the introduction of aryl or heteroaryl groups at specific positions within the pyrrolidine ring, allowing chemists to fine-tune its interactions with biological targets. This modularity has been particularly valuable in the pursuit of novel kinase inhibitors, where the pyrrolidine scaffold is frequently employed due to its ability to mimic ATP binding pockets.

In parallel, computational studies have begun to unravel the structural determinants that govern the compound's binding affinity to proteins. Molecular docking simulations have identified key interactions between the 4-methylthiophene-2-carbonyl and 3-methanesulfonyl groups with target residues, providing insights into how subtle modifications can enhance binding efficacy. These findings have already influenced synthetic strategies aimed at optimizing lead compounds for therapeutic development.

The integration of this compound into drug discovery pipelines has been further accelerated by its compatibility with fragment-based drug design approaches. By serving as a privileged scaffold, it allows medicinal chemists to screen large libraries of analogs rapidly, identifying hits that can be further optimized through structure-activity relationship (SAR) studies. Notably, derivatives featuring variations in the thiophene ring have shown promise in inhibiting protein-protein interactions (PPIs), a notoriously challenging therapeutic area but one where heterocyclic compounds like this have demonstrated particular utility.

Moreover, recent research has highlighted the potential of this compound as a precursor for more complex bioactive molecules. For example, its ability to undergo selective functionalization at multiple sites has enabled the synthesis of peptidomimetics designed to target specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The stability conferred by the 3-methanesulfonyl group ensures that these derivatives remain intact under physiological conditions, enhancing their potential as pharmacological tools.

The growing interest in this compound has also spurred investigations into its role in probing biological mechanisms at a molecular level. Researchers have leveraged its structural features to develop probes that selectively label proteins or nucleic acids involved in disease pathways. Such probes not only aid in diagnostic applications but also provide critical insights into disease progression, which can inform future therapeutic strategies.

As computational power continues to grow, so too does our ability to predict and rationalize the biological activity of molecules like this one. Machine learning models trained on large datasets of experimentally validated compounds have demonstrated remarkable accuracy in predicting binding affinities and toxicological profiles. When applied to derivatives of 3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine, these models can help prioritize candidates for experimental validation, thereby expediting the drug discovery process.

In conclusion,3-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)pyrrolidine (CAS No. 1448071-34-8) stands as a testament to the power of interdisciplinary collaboration between synthetic chemists and biologists. Its unique structural attributes make it an invaluable tool for developing novel therapeutics and understanding complex biological processes. As research progresses, it is likely that new applications will continue to emerge, further solidifying its importance in modern chemical biology.